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Compound of Interest

Compound Name: 6-Hydroxy chlorzoxazone-d2

Cat. No.: B585203

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies
typically presented in a Certificate of Analysis (CoA) for 6-Hydroxychlorzoxazone-d2. This
deuterated stable isotope-labeled compound serves as a critical internal standard for the
accurate quantification of 6-Hydroxychlorzoxazone in various biological matrices.[1][2] 6-
Hydroxychlorzoxazone is the primary metabolite of the muscle relaxant Chlorzoxazone and its
formation is catalyzed by the cytochrome P450 2E1 (CYP2E1) enzyme.[3][4][5] Consequently,
6-Hydroxychlorzoxazone-d2 is an indispensable tool in pharmacokinetic studies, therapeutic
drug monitoring, and metabolic research.[1]

Compound Identification and Chemical Properties

6-Hydroxychlorzoxazone-d2 is a deuterium-labeled analog of 6-Hydroxychlorzoxazone.[1] The
introduction of deuterium atoms provides a distinct mass difference, enabling its use as an
internal standard in mass spectrometry-based assays.[2]
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Identifier Value

5-chloro-4,7-dideuterio-6-hydroxy-3H-1,3-

IUPAC Name
benzoxazol-2-one[6][7]
5-Chloro-6-hydroxy-2(3H)-benz-d2-oxazolone,
Synonyms
6-Hydroxychlorzoxazone-d2[1][6][7]
CAS Number 1432065-00-3[6][7]
Molecular Formula C7H2D2CINO3[6]
Molecular Weight 187.58 g/mol [2][6]
Unlabeled CAS Number 1750-45-4[6]

Analytical Data

The following tables summarize the kind of quantitative data provided in a typical Certificate of
Analysis for 6-Hydroxychlorzoxazone-d2.

ble 2.1: Puri LC i

Parameter Specification Method

High-Performance Liquid

Purity >95%][8]
Chromatography (HPLC)

Isotopic Enrichment >98% Deuterium Mass Spectrometry (MS)
Nuclear Magnetic Resonance

Chemical Identity Conforms to structure (NMR), Mass Spectrometry
(MS)

Table 2.2: Physical Characteristics

Parameter Value

Appearance Solid

Solubility Soluble in DMSO and Methanol[5]

Storage Temperature +4°C[8]
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Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. The
following sections describe the typical experimental protocols used to certify a batch of 6-
Hydroxychlorzoxazone-d2.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is employed to determine the chemical purity of the compound by separating it from any
potential impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: A C18 reversed-phase column is commonly used for the separation of
Chlorzoxazone and its metabolites.[9]

o Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., 0.05 M phosphate
buffer at pH 7) is often used.[10]

o Detection: UV detection at a wavelength of 283 nm or 287 nm.[9][11]

e Procedure: A solution of 6-Hydroxychlorzoxazone-d2 is prepared in a suitable solvent and
injected into the HPLC system. The peak area of the main compound is compared to the
total peak area of all components to calculate the purity.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment

Mass spectrometry is used to confirm the molecular weight and determine the isotopic
enrichment of the deuterated compound.

e Instrumentation: A high-resolution mass spectrometer, often coupled with a liquid
chromatography system (LC-MS).

« lonization Mode: Electrospray ionization (ESI) in either positive or negative mode can be
utilized.[11][12]
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e Analysis: The mass spectrum will show a prominent peak corresponding to the molecular ion
of 6-Hydroxychlorzoxazone-d2. The mass-to-charge ratio (m/z) is compared to the
theoretical value. The isotopic distribution is analyzed to confirm the presence and extent of
deuterium labeling.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

NMR spectroscopy provides detailed information about the molecular structure, confirming the
identity and the position of the deuterium labels.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: A deuterated solvent in which the compound is soluble, such as DMSO-de.

¢ Analysis: 'H NMR and 3C NMR spectra are acquired. In the 1H NMR spectrum, the absence
of signals at the positions of deuteration confirms successful labeling. The remaining proton
signals and the 3C NMR spectrum should be consistent with the structure of 6-
Hydroxychlorzoxazone.

Visualized Workflows and Pathways

The following diagrams illustrate the key processes related to 6-Hydroxychlorzoxazone-d2.
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Caption: Analytical workflow for the certification of 6-Hydroxychlorzoxazone-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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